Cas no 4686-99-1 (2,5-Bispropyloxybenzaldehyde)
2,5-Bispropyloxybenzaldehyde structure
Product Name:2,5-Bispropyloxybenzaldehyde
CAS No:4686-99-1
MF:C13H18O3
MW:222.280224323273
CID:2129127
Update Time:2023-08-04
2,5-Bispropyloxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2,5-bispropyloxybenzaldehyde
- 2,5-Bispropyloxybenzaldehyde
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- Inchi: 1S/C13H18O3/c1-3-7-15-12-5-6-13(16-8-4-2)11(9-12)10-14/h5-6,9-10H,3-4,7-8H2,1-2H3
- InChI Key: NADIKWZQGLHOLY-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC(=CC=1C=O)OCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 194
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5
2,5-Bispropyloxybenzaldehyde Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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